![molecular formula C21H23N5O2 B2755317 5-((2-(1H-indol-3-yl)ethyl)amino)-6-ethyl-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 941914-73-4](/img/structure/B2755317.png)
5-((2-(1H-indol-3-yl)ethyl)amino)-6-ethyl-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
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Description
5-((2-(1H-indol-3-yl)ethyl)amino)-6-ethyl-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research in synthetic chemistry has led to the development of novel methods for constructing pyrimido[4,5-d]pyrimidin-2,4-dione derivatives, a class of compounds to which the subject molecule belongs. For example, Hamama et al. (2012) demonstrated the facile construction of substituted pyrimido[4,5-d]pyrimidin-2,4-diones through the transformation of enaminouracil, leading to the generation of compounds with various substitutions, including those similar to the compound of interest (Hamama et al., 2012). This study highlights the compound's structural flexibility and the possibility of creating a range of derivatives with potential novel properties.
Potential Applications in Drug Discovery
Several studies have explored the potential pharmacological applications of derivatives closely related to the compound . For instance, an experimental and computational study by Mohan et al. (2020) on pyrimidine-based bis-uracil derivatives, which share a core structural similarity with the compound, revealed these molecules as efficient candidates for optical, nonlinear optical (NLO), and drug discovery applications due to their significant NLO properties (Mohan et al., 2020). This suggests that derivatives of the compound could have potential utility in the development of new materials for technological applications as well as in therapeutic contexts.
Optical and Material Science Applications
The compound and its derivatives have been identified as promising candidates for applications beyond pharmacology, including material science. The aforementioned study by Mohan et al. (2020) underscores the potential of these compounds in fabricating nonlinear optical devices, which are crucial in various fields such as telecommunications, information processing, and laser technology. The large third-order NLO properties of these derivatives indicate their capability to contribute significantly to the advancement of optical device fabrication (Mohan et al., 2020).
Properties
IUPAC Name |
6-ethyl-5-[2-(1H-indol-3-yl)ethylamino]-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O2/c1-4-13-11-24-19-17(20(27)26(3)21(28)25(19)2)18(13)22-10-9-14-12-23-16-8-6-5-7-15(14)16/h5-8,11-12,23H,4,9-10H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVCNMYCPKKGGNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C2C(=C1NCCC3=CNC4=CC=CC=C43)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.